Cas no 1004644-13-6 (4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole)

• Product Name: 4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• CAS No: 1004644-13-6
• MF: C₁₁H₆Cl₃N₃S
• MW: 318.609437465668
• MDL: MFCD04971135
• CID: 3059603
• PubChem ID: 7017853
• Update Time: 2025-06-15

4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(2,6-dichloro-benzyl)-3-isothiocyanato-1H-pyrazole
• AKOS B022165
• ART-CHEM-BB B022165
• 4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• 4-chloro-1-[(2,6-dichlorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
• 4-chloro-1-(2,6-dichlorobenzyl)-3-isothiocyanato-1H-pyrazole
• 4-chloro-1-[(2,6-dichlorophenyl)methyl]-3-isothiocyanatopyrazole
• STK312625
• BBL038841
• EN300-229914
• CS-0268967
• 1004644-13-6
• AKOS000311511

• MDL： MFCD04971135
• Inchi： 1S/C11H6Cl3N3S/c12-8-2-1-3-9(13)7(8)4-17-5-10(14)11(16-17)15-6-18/h1-3,5H,4H2
• InChI Key： POMBMTWGHMAFKR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=C(C(N=C=S)=N1)Cl)Cl

Computed Properties

• Exact Mass: 316.934801Da
• Monoisotopic Mass: 316.934801Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole

Introduction to 4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole (CAS No. 1004644-13-6)

4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole, identified by the CAS number 1004644-13-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is well-documented for its diverse pharmacological properties and applications in drug development. The presence of functional groups such as the isothiocyanate moiety and the chloro-substituted aromatic ring makes this molecule a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The structural features of 4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole contribute to its unique reactivity and potential applications. The isothiocyanate group (-N=C=S) is particularly noteworthy, as it is known to participate in various chemical transformations, including the formation of thiourea derivatives and other sulfur-containing heterocycles. These transformations are of great interest in medicinal chemistry due to the biological significance of sulfur-containing compounds, which are frequently encountered in natural products and bioactive molecules.

The 2,6-dichlorophenylmethyl substituent further enhances the compound's complexity and potential utility. Chlorinated aromatic rings are common in pharmaceuticals due to their ability to modulate electronic properties and improve metabolic stability. In particular, the dichlorophenyl group can influence both the solubility and binding affinity of the molecule, making it a valuable component in designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies have shown that molecules featuring pyrazole cores can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents in 4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole may contribute to its potential as a scaffold for drug discovery efforts.

One particularly intriguing aspect of this compound is its reactivity with nucleophiles, particularly amines and thiols. The isothiocyanate group can undergo reactions with these nucleophiles to form stable adducts, which can then be further functionalized. Such reactions are fundamental in the synthesis of peptidomimetics and other biologically relevant molecules. For instance, recent research has demonstrated that isothiocyanates can be used to link amino acids or other biomolecules in a controlled manner, leading to novel peptidomimetic structures with potential therapeutic applications.

The synthesis of 4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include chlorination reactions, alkylation processes, and introduction of the isothiocyanate group via appropriate precursors. These synthetic strategies require careful optimization to ensure high yields and purity, which are critical for subsequent biological evaluations.

In terms of biological evaluation, preliminary studies on derivatives of pyrazole-containing compounds have shown promising results in various disease models. For example, modifications of the pyrazole core have been associated with enhanced binding affinity to certain enzyme targets or improved pharmacokinetic profiles. While specific data on 4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole is still limited, its structural features suggest that it may exhibit similar properties.

The role of computational modeling in predicting the behavior of such compounds cannot be overstated. Advanced algorithms can simulate interactions between 4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole and biological targets, providing insights into potential mechanisms of action. These simulations can guide experimental design and help prioritize compounds for further investigation.

Moreover, green chemistry principles are increasingly being applied to improve the sustainability of synthetic routes. This includes using catalytic methods to minimize waste and employing solvent systems that are environmentally benign. Such approaches not only reduce costs but also align with global efforts to promote sustainable chemical practices.

The versatility of 4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole extends beyond its use as a standalone compound; it serves as a valuable building block for more complex molecules. By incorporating this scaffold into larger structures, chemists can explore new chemical spaces and discover novel bioactive entities with tailored properties.

In conclusion,4-chloro-1-(2,6-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole (CAS No. 1004644-13-6) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features and reactivity make it a promising candidate for further exploration in drug discovery efforts. As computational methods continue to advance and synthetic strategies become more efficient, compounds like this one will play an increasingly important role in developing next-generation therapeutics.